2-(2-Hydroxyethylamino)-4-(3-nitroanilino)-4-oxobutanoic acid

• IUPAC Name: 2-(2-hydroxyethylamino)-4-(3-nitroanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C12H15N3O6/c16-5-4-13-10(12(18)19)7-11(17)14-8-2-1-3-9(6-8)15(20)21/h1-3,6,10,13,16H,4-5,7H2,(H,14,17)(H,18,19)
• InChI Key: SKLBOQAAWDHXEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CC(C(=O)O)NCCO
• Molecular Formula: C12H15N3O6
• Molecular Weight: 297.26 g/mol
• CAS No.: 1026687-39-7

Description

2-(2-Hydroxyethylamino)-4-(3-nitroanilino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C12H15N3O6 and its molecular weight is 297.267. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties

A study by Stanchev et al. (2009) investigated the antioxidant properties of various 4-hydroxycoumarin derivatives, which are structurally related to the compound . They found that these compounds, particularly SS-14, exhibited significant scavenger activity in vitro, highlighting their potential as antioxidants in a hypochlorous system (Stanchev et al., 2009).

Cancer Research

C. Buss et al. (1986) developed a difluoro-derivative of chlorambucil, an anti-cancer drug, from 4-nitrophenylacetic acid. This research underlines the potential of manipulating similar compounds for therapeutic applications in oncology (Buss et al., 1986).

Spectroscopic and Supramolecular Studies

Research by Fernandes et al. (2017) on a chloramphenicol derivative, which shares some structural similarities with 2-(2-Hydroxyethylamino)-4-(3-nitroanilino)-4-oxobutanoic acid, provides insight into the use of vibrational spectroscopy for the analysis of such compounds (Fernandes et al., 2017).

Apoptosis in Lymphoid Cells

G. Quash et al. (1995) studied a compound similar in structure, 4-methylthio-2-oxobutanoic acid, which was found to be a potent inducer of apoptosis in a murine lymphoid cell line, highlighting its relevance in cellular biology and potential therapeutic applications (Quash et al., 1995).

Pesticide Analysis

A study by Zhang et al. (2008) synthesized haptens closely related to the chemical structure of interest for the development of a sensitive ELISA for the analysis of the pesticide fenthion, demonstrating the potential application of similar compounds in environmental science (Zhang et al., 2008).